3,5-dimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C15H17N3O4/c1-21-12-8-11(9-13(10-12)22-2)15(20)16-6-7-18-14(19)4-3-5-17-18/h3-5,8-10H,6-7H2,1-2H3,(H,16,20)
• InChI Key: AMUSQNZTMLHUHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCCN2C(=O)C=CC=N2)OC
• Molecular Formula: C15H17N3O4
• Molecular Weight: 303.31 g/mol
• CAS No.: 1049529-75-0

Description

3,5-dimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a synthetic organic compound designed for research applications, featuring a benzamide moiety linked to a pyridazinone core. The pyridazinone scaffold is recognized in medicinal chemistry as a privileged structure for developing biologically active molecules and is frequently explored for its potential to interact with various enzymatic targets . Compounds based on the pyridazinone structure have demonstrated significant research value in oncology and chemical biology. Specifically, analogs have been investigated as potent and selective inhibitors of histone deacetylases (HDACs), which are epigenetic regulators targeted for anticancer drug discovery . Other research has shown that certain pyridazinone derivatives can act as first-in-class inhibitors of protein-protein interactions, such as by binding to the substrate adaptor site of PRMT5 (Protein Arginine Methyltransferase 5), a promising target in oncology . The structural features of this compound suggest potential for similar mechanisms of action, including enzyme inhibition or allosteric modulation of protein complexes. This product is intended for non-human research purposes only. It is not approved for diagnostic, therapeutic, or veterinary use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Biological Activity

3,5-Dimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a synthetic organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its complex structure, which includes a benzene ring with two methoxy groups and an ethyl chain linked to a pyridazinone moiety. This article aims to explore the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C₁₅H₁₇N₃O₄
• Molecular Weight : 303.31 g/mol
• CAS Number : 1049529-75-0

Property	Value
Molecular Formula	C₁₅H₁₇N₃O₄
Molecular Weight	303.31 g/mol
Density	N/A
Boiling Point	N/A
Melting Point	N/A

Synthesis

The synthesis of 3,5-dimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide typically involves multi-step chemical reactions. The process generally starts with the preparation of the benzamide derivative through amidation reactions involving 3,5-dimethoxybenzoic acid and a suitable amine containing the pyridazine moiety. Specific reagents like thionyl chloride may be used to convert the acid to its corresponding acid chloride before reaction with the amine.

The biological activity of this compound is attributed to its interaction with various molecular targets, including enzymes and receptors involved in critical signaling pathways. Potential mechanisms include:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes related to inflammation or cancer progression.
• Modulation of Cell Signaling : It could affect pathways associated with cell proliferation and apoptosis.

Biological Activity

Research indicates that 3,5-dimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide exhibits promising biological activities:

• Anticancer Activity : Preliminary studies have shown that derivatives similar to this compound can exhibit cytotoxic effects against various cancer cell lines, including HeLa and MCF7 cells. For instance, compounds with similar structural features were reported to have IC50 values in the low micromolar range against these cell lines .
• Anti-inflammatory Effects : The compound may also demonstrate anti-inflammatory properties by inhibiting enzymes such as cyclooxygenase and lipoxygenase, which are involved in inflammatory processes .

Case Studies

Several studies have evaluated the biological activity of compounds related to 3,5-dimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide:

• Study on Anticancer Properties : A study investigating benzimidazole derivatives found that certain compounds exhibited significant cytotoxicity against cancer cell lines, leading to further exploration of their mechanisms involving DNA topoisomerase inhibition .
• Inflammation Models : In vivo models assessing anti-inflammatory activity demonstrated that structurally similar compounds could reduce edema in rat models, indicating potential therapeutic applications for inflammatory diseases .

Comparison with Similar Compounds

Structural Analogs and Key Variations

The compound’s closest analogs are categorized based on three structural domains:

Benzamide Core Modifications

Ethylamine Linker Variations

Pyridazinone/Heterocyclic Replacements

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Notable Features	Reference
3,5-Dimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide	C₁₇H₁₉N₃O₄	3,5-Dimethoxybenzamide; 6-oxopyridazin-1(6H)-yl ethyl	329.35	Combines electron-rich benzamide with pyridazinone for dual hydrogen-bond donor/acceptor properties
3,5-Dimethoxy-N-(2-((6-morpholinopyridin-3-yl)amino)-4-(4-(trifluoromethyl)phenoxy)pyrimidin-5-yl)benzamide (6g)	C₃₁H₃₀F₃N₅O₅	Trifluoromethylphenoxy pyrimidine; morpholine-substituted pyridine	657.60	Enhanced lipophilicity and steric bulk from CF₃ and morpholine groups; potential kinase inhibition
N-[2-[(6-Methyl-3-pyridazinyl)amino]ethyl]-2-[[(3-methyl-5-isoxazolyl)methyl]thio]-benzamide	C₂₀H₂₂N₆O₂S	Isoxazole-thioether; methylpyridazine	418.50	Thioether linker may improve metabolic stability; isoxazole adds steric hindrance
4-(3-(Benzyloxy)-6-oxopyridazin-1(6H)-yl)benzenesulfonamide (5a)	C₁₇H₁₅N₃O₄S	Benzyloxy pyridazine; sulfonamide	365.38	Sulfonamide enhances solubility; benzyloxy group increases π-π stacking potential

Functional Group Impact on Properties

• Trifluoromethyl (6g) : Introduces strong electron-withdrawing effects, improving binding to hydrophobic enzyme pockets (e.g., ATP-binding sites in kinases) .
• Sulfonamide (5a) : Enhances aqueous solubility (clogP ~1.2) and hydrogen-bonding capacity, favoring targets like carbonic anhydrase .
• Thioether Linkers ( analogs): Improve oxidative stability compared to ethers, as seen in compounds like N-[2-[(6-methyl-3-pyridazinyl)amino]ethyl]-2-[[(3-methyl-5-isoxazolyl)methyl]thio]-benzamide .

Preparation Methods

Derivatization of 3,5-Dimethoxybenzoic Acid

3,5-Dimethoxybenzoic acid is commercially available or synthesized via methoxylation of 3,5-dihydroxybenzoic acid using methyl iodide and a base (e.g., potassium carbonate). Conversion to the acid chloride is achieved with thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) in anhydrous dichloromethane at 0–25°C.

Optimization Note : Excess SOCl₂ (1.5 equiv) and catalytic dimethylformamide (DMF) improve reaction efficiency, yielding 3,5-dimethoxybenzoyl chloride in >95% purity.

Synthesis of 2-(6-Oxopyridazin-1(6H)-yl)ethylamine

Pyridazinone Ring Construction

The 6-oxopyridazin-1(6H)-yl core is synthesized via cyclocondensation of 1,4-diketones with hydrazine. For example:

• Substrate Preparation : Ethyl acetoacetate and glyoxal undergo aldol condensation to form 1,4-diketone intermediates.
• Cyclization : Reaction with hydrazine hydrate in ethanol at reflux yields 3,6-dihydro-2H-pyridazin-3-one.

Key Reaction :
$$
\text{1,4-Diketone} + \text{Hydrazine} \rightarrow \text{6-Oxopyridazin-1(6H)-one} \quad
$$

Ethylamine Side-Chain Introduction

Method A : N-Alkylation of Pyridazinone

• Reagents : 6-Oxopyridazin-1(6H)-one is treated with 2-bromoethylamine hydrobromide in the presence of potassium carbonate (K₂CO₃) in dimethyl sulfoxide (DMSO) at 80°C.
• Yield : 60–70% after silica gel chromatography.

Method B : Mitsunobu Reaction

• Reagents : Triphenylphosphine (PPh₃) and diethyl azodicarboxylate (DEAD) facilitate coupling of 6-oxopyridazin-1(6H)-one with 2-aminoethanol.
• Advantage : Higher regioselectivity for N-alkylation (>85% yield).

Amide Bond Formation

Coupling Strategies

Method 1 : Acid Chloride Aminolysis

• Procedure : 3,5-Dimethoxybenzoyl chloride (1.2 equiv) reacts with 2-(6-oxopyridazin-1(6H)-yl)ethylamine (1.0 equiv) in tetrahydrofuran (THF) with triethylamine (TEA) as a base.
• Conditions : 0°C → 25°C, 12 hours.
• Yield : 75–80%.

Method 2 : Carbodiimide-Mediated Coupling

• Reagents : Ethyl dimethylaminopropyl carbodiimide (EDCI) and hydroxybenzotriazole (HOBt) activate 3,5-dimethoxybenzoic acid for coupling with the ethylamine derivative.
• Solvent : Dichloromethane (DCM) or THF.
• Yield : 82–88%.

Comparative Data :

Method	Yield (%)	Purity (HPLC)	Reaction Time (h)
Acid Chloride	75–80	95–97	12
EDCI/HOBt	82–88	98–99	6–8

Optimization and Troubleshooting

Solvent and Temperature Effects

• EDCI/HOBt Coupling : THF outperforms DCM in minimizing side products (e.g., N-acylurea formation).
• Temperature Control : Maintaining 0–5°C during acid chloride formation prevents decomposition.

Protecting Group Strategies

• Methoxy Groups : Stable under acidic/basic conditions; no protection required.
• Pyridazinone Ring : Sensitive to strong acids; neutral pH conditions are critical during workup.

Analytical Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, DMSO-d₆):
  • δ 7.25 (s, 1H, ArH), 6.65 (s, 2H, ArH), 4.10 (t, J = 6.0 Hz, 2H, CH₂), 3.85 (s, 6H, OCH₃), 3.45 (t, J = 6.0 Hz, 2H, CH₂), 2.90 (s, 2H, NH₂).
• ¹³C NMR : δ 168.5 (C=O), 162.3 (pyridazinone C=O), 152.1 (OCH₃), 110.2–125.4 (aromatic carbons).

High-Resolution Mass Spectrometry (HRMS)

• Observed : [M+H]⁺ = 346.1398 (calculated for C₁₇H₂₀N₃O₅: 346.1401).

Scale-Up and Industrial Considerations

• Cost Efficiency : EDCI/HOBt coupling is preferred for large-scale synthesis despite higher reagent costs, due to reduced purification steps.
• Green Chemistry : Recent efforts substitute THF with cyclopentyl methyl ether (CPME), a safer solvent with comparable yields.